N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide

• IUPAC Name: N-[benzamido-(3,4-dimethoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C23H22N2O4/c1-28-19-14-13-18(15-20(19)29-2)21(24-22(26)16-9-5-3-6-10-16)25-23(27)17-11-7-4-8-12-17/h3-15,21H,1-2H3,(H,24,26)(H,25,27)
• InChI Key: VQUUWSDGXVHYBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(NC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3)OC
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol
• CAS RN: 303061-76-9

Description

N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide, also known as DIMEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DIMEB belongs to the family of benzamide derivatives and has been found to exhibit various biological activities, including anticancer, antiviral, and antifungal properties.

Mechanism of Action

The mechanism of action of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide is not fully understood. However, it has been suggested that N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide exerts its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects
N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been shown to have various biochemical and physiological effects. In addition to its anticancer activity, N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been found to exhibit antiviral and antifungal properties. Furthermore, N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in high purity. Additionally, N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide exhibits potent biological activity at low concentrations, making it an ideal candidate for further research. However, one of the limitations of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research on N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide. One potential area of research is the development of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide-based therapies for cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide and its potential therapeutic applications. Finally, the development of more efficient synthesis methods for N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide could facilitate its use in further research.

Synthesis Methods

The synthesis of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide involves the reaction of 3,4-dimethoxybenzaldehyde with 2-aminobenzamide in the presence of a catalyst. The reaction yields N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide as a yellow crystalline solid with a high purity level.

Scientific Research Applications

N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide has been extensively studied for its potential therapeutic properties. One of the most significant applications of N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide is in the treatment of cancer. Several studies have shown that N,N'-[(3,4-dimethoxyphenyl)methylene]dibenzamide exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer.